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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B8421164

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for utilizing

NP-1815-PX in calcium imaging assays. NP-1815-PX is a selective antagonist for the P2X4

receptor, an ionotropic ATP receptor involved in various physiological and pathological

processes, including neuropathic pain and inflammation.[1][2] It has also been shown to inhibit

contractions in guinea pig tracheal and bronchial smooth muscles through its effects on both

the P2X4 and thromboxane A2 (TP) receptors.[1]

Introduction
NP-1815-PX is a valuable pharmacological tool for studying the role of P2X4 receptors in

cellular signaling. P2X4 receptor activation leads to an influx of cations, including calcium,

which can be visualized using calcium-sensitive fluorescent indicators.[3] These application

notes detail the use of NP-1815-PX to modulate and investigate these calcium dynamics.
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Table 1: Inhibitory Effects of NP-1815-PX on P2X
Receptor-Mediated Intracellular Calcium Responses

Cell Type
Receptor
Expressed

Agonist
NP-1815-PX
Concentrati
on (µM)

% Inhibition
of Ca2+
Response

Reference

1321N1
Human

P2X4R
1 µM ATP 0.03 - 100

Concentratio

n-dependent
[4]

1321N1 Rat P2X4R 10 µM ATP 0.3 ~40%

1321N1 Rat P2X4R 10 µM ATP 1 ~70%

1321N1
Mouse

P2X4R
10 µM ATP 0.3 ~30%

1321N1
Mouse

P2X4R
10 µM ATP 1 ~60%

1321N1 Rat P2X3R 0.3 µM ATP Up to 100
No significant

inhibition

1321N1
Human

P2X7R
10 µM BzATP Up to 100

No significant

inhibition

Primary

Cultured

Microglia

Endogenous

P2X4R
50 µM ATP 0.3

Significant

reduction

Primary

Cultured

Microglia

Endogenous

P2X4R
50 µM ATP 1

Significant

reduction

Table 2: Off-Target Effects of NP-1815-PX on TP
Receptor-Mediated Intracellular Calcium Responses
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Cell Type
Receptor
Expressed

Agonist
NP-1815-PX
Concentrati
on (M)

Effect on
Intracellular
Ca2+

Reference

Human TP

receptor-

expressing

cells

Human TP

Receptor
U46619 10⁻⁵ - 10⁻⁴

Concentratio

n-dependent

suppression

Human FP

receptor-

expressing

cells

Human FP

Receptor
PGF₂α Not specified

Not strongly

inhibited

Experimental Protocols
Protocol 1: In Vitro Calcium Imaging in Cultured Cells
Expressing P2X4 Receptors
This protocol describes the measurement of intracellular calcium concentration ([Ca²⁺]i) in

response to a P2X4 receptor agonist and its inhibition by NP-1815-PX using a fluorescent

calcium indicator.

Materials:

1321N1 cells stably expressing the P2X4 receptor of interest (human, rat, or mouse)

Cell culture medium (e.g., DMEM) supplemented with 10% FBS, penicillin, and streptomycin

Fura-2 AM or other suitable calcium indicator dye

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

ATP solution (agonist)

NP-1815-PX solution
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Fluorescence microscope or plate reader capable of ratiometric imaging (e.g., 340/380 nm

excitation for Fura-2)

Procedure:

Cell Culture: Plate the P2X4R-expressing 1321N1 cells onto glass coverslips or 96-well

plates suitable for fluorescence imaging and culture until they reach the desired confluency.

Dye Loading:

Prepare a Fura-2 AM loading solution. A typical concentration is 2-5 µM Fura-2 AM with

0.02% Pluronic F-127 in HBSS.

Remove the culture medium from the cells and wash once with HBSS.

Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the

dark.

Wash the cells twice with HBSS to remove extracellular dye.

NP-1815-PX Pre-incubation:

Prepare different concentrations of NP-1815-PX in HBSS.

Incubate the dye-loaded cells with the NP-1815-PX solution for 10-15 minutes prior to

agonist application. Use a vehicle control (e.g., DMSO) for comparison.

Calcium Imaging:

Mount the coverslip onto the microscope stage or place the 96-well plate in the plate

reader.

Begin recording the baseline fluorescence ratio (F340/F380 for Fura-2).

Apply the P2X4R agonist (e.g., ATP) at a predetermined concentration (e.g., 1 µM for

hP2X4R, 10 µM for rP2X4R and mP2X4R).

Continue recording the fluorescence ratio to measure the increase in intracellular calcium.
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Data Analysis:

Calculate the change in fluorescence ratio (ΔR) by subtracting the baseline ratio from the

peak ratio after agonist application.

Normalize the response to the control (agonist alone) to determine the percentage of

inhibition by NP-1815-PX.

Plot the percentage of inhibition against the concentration of NP-1815-PX to generate a

dose-response curve.

Mandatory Visualizations
Signaling Pathways
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Caption: NP-1815-PX signaling pathways.

Experimental Workflow
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Caption: Calcium imaging experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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